Cas no 1126795-30-9 (exo-3-Amino-[3.3.1]nonane)

• Product Name: exo-3-Amino-[3.3.1]nonane
• CAS No: 1126795-30-9
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 3164795
• PubChem ID: 21522752
• Update Time: 2025-06-09

exo-3-Amino-[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• exo-3-Amino-[3.3.1]nonane
• AKOS006363165
• SCHEMBL853092
• 1126795-30-9
• AKOS006365116
• SCHEMBL852614

• Inchi： 1S/C9H17N/c10-9-5-7-2-1-3-8(4-7)6-9/h7-9H,1-6,10H2/t7-,8+,9?
• InChI Key： AOCFIANMCTVRCR-JVHMLUBASA-N
• SMILES： [C@]12([H])C[C@]([H])(CCC1)CC(N)C2

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on exo-3-Amino-[3.3.1]nonane

Exo-3-Amino-[3.3.1]nonane (CAS No. 1126795-30-9): A Comprehensive Overview

Exo-3-Amino-[3.3.1]nonane, with the CAS number 1126795-30-9, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct structural features and functional groups, holds potential applications in various areas, including drug discovery and materials science.

The chemical structure of exo-3-Amino-[3.3.1]nonane is notable for its bridged bicyclic framework, which consists of a nine-membered ring with a nitrogen atom at the exo position. This configuration imparts unique physical and chemical properties to the molecule, making it an intriguing subject for both academic and industrial research.

In recent years, the study of exo-3-Amino-[3.3.1]nonane has been enriched by several groundbreaking findings. One such area of interest is its potential as a scaffold for the development of novel therapeutic agents. The presence of the amino group at the exo position provides a versatile handle for chemical modification, enabling researchers to explore a wide range of derivatives with tailored biological activities.

A notable example of this is the use of exo-3-Amino-[3.3.1]nonane in the synthesis of compounds targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are key targets for drug discovery. Research has shown that derivatives of exo-3-Amino-[3.3.1]nonane can exhibit high affinity and selectivity for specific GPCR subtypes, making them promising candidates for the treatment of various diseases, including neurological disorders and cancer.

Beyond its applications in medicinal chemistry, exo-3-Amino-[3.3.1]nonane has also been explored for its potential in materials science. The unique structural rigidity and functional group availability make it an attractive building block for the synthesis of advanced materials with tailored properties. For instance, recent studies have demonstrated the use of exo-3-Amino-[3.3.1]nonane-based polymers in the development of high-performance coatings and adhesives.

The synthesis of exo-3-Amino-[3.3.1]nonane typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity levels. Common synthetic routes include ring-closing metathesis (RCM) reactions and Diels-Alder cycloadditions, which are well-established methods in organic synthesis.

In terms of analytical characterization, various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure and purity of exo-3-Amino-[3.3.1]nonane. These methods provide detailed insights into the molecular structure and help ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

The safety profile of exo-3-Amino-[3.3.1]nonane is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for use in both research settings and potential therapeutic applications.

In conclusion, exo-3-Amino-[3.3.1]nonane (CAS No. 1126795-30-9) represents a promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and functional group availability make it an attractive candidate for further exploration and development, contributing to advancements in various scientific fields.